Cas no 211637-73-9 (2-Bromo-4-isopropylbenzenethiol)
211637-73-9 structure
Product Name:2-Bromo-4-isopropylbenzenethiol
CAS No:211637-73-9
MF:C9H11BrS
MW:231.152640581131
CID:4638719
PubChem ID:50998014
Update Time:2024-03-01
2-Bromo-4-isopropylbenzenethiol Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-isopropylbenzenethiol
-
- MDL: MFCD12026148
- Inchi: 1S/C9H11BrS/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
- InChI Key: TXXSMHMOXWRZDY-UHFFFAOYSA-N
- SMILES: C1(S)=CC=C(C(C)C)C=C1Br
Computed Properties
- Exact Mass: 229.97648g/mol
- Monoisotopic Mass: 229.97648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 1Ų
2-Bromo-4-isopropylbenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1263227-1g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 1g |
$870 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1263227-5g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 5g |
$3285 | 2024-06-05 | |
| Fluorochem | 037913-1g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 1g |
£480.00 | 2022-03-01 | ||
| Fluorochem | 037913-5g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 5g |
£1439.00 | 2022-03-01 | ||
| 1PlusChem | 1P01EUZ8-250mg |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 250mg |
$283.00 | 2023-12-19 | |
| 1PlusChem | 1P01EUZ8-1g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 1g |
$563.00 | 2023-12-19 | |
| 1PlusChem | 1P01EUZ8-5g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 5g |
$2189.00 | 2023-12-19 | |
| 1PlusChem | 1P01EUZ8-25g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 25g |
$8695.00 | 2023-12-19 | |
| A2B Chem LLC | AX72148-250mg |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 250mg |
$245.00 | 2024-04-20 | |
| A2B Chem LLC | AX72148-1g |
2-Bromo-4-isopropylbenzenethiol |
211637-73-9 | 95% | 1g |
$495.00 | 2024-04-20 |
2-Bromo-4-isopropylbenzenethiol Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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